Cas no 887588-12-7 (Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-)
887588-12-7 structure
Product Name:Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-
CAS No:887588-12-7
MF:C13H21NO2
MW:223.31134390831
CID:713491
PubChem ID:20785799
Update Time:2025-04-19
Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-
- (2,2-Dimethylpropyl)-(3,4-dimethoxy-phenyl)-amine
- N-(2,2-dimethylpropyl)-3,4-dimethoxyaniline
- (2,2-DIMETHYLPROPyl)(3,4-DIMETHOXYPHENYL)AMINE
- 887588-12-7
- AKOS010581173
- DTXSID80609797
- SCHEMBL12932885
-
- MDL: MFCD07786979
- Inchi: 1S/C13H21NO2/c1-13(2,3)9-14-10-6-7-11(15-4)12(8-10)16-5/h6-8,14H,9H2,1-5H3
- InChI Key: VGJFBKJDEQDVND-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)NCC(C)(C)C)OC
Computed Properties
- Exact Mass: 223.157228913g/mol
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 30.5Ų
Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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